Cas no 117886-88-1 (2-Formylbenzoyl Chloride)
2-Formylbenzoyl Chloride structure
Product Name:2-Formylbenzoyl Chloride
CAS No:117886-88-1
MF:C8H5ClO2
MW:168.57710146904
MDL:MFCD13173767
CID:131655
PubChem ID:18463179
Update Time:2025-04-19
2-Formylbenzoyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,2-formyl-
- 2-formylbenzoyl chloride
- Benzoyl chloride, 2-formyl- (9CI)
- DTXSID30594088
- 117886-88-1
- Benzoyl chloride, 2-formyl-
- SCHEMBL7536432
- MFCD13173767
- 2-Formylbenzoyl Chloride
-
- MDL: MFCD13173767
- Inchi: 1S/C8H5ClO2/c9-8(11)7-4-2-1-3-6(7)5-10/h1-5H
- InChI Key: QPOPOGXCFMHHLZ-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC=CC=1C=O)=O
Computed Properties
- Exact Mass: 167.99785
- Monoisotopic Mass: 167.9978071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2-Formylbenzoyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B208423-10mg |
2-Formylbenzoyl Chloride |
117886-88-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B208423-50mg |
2-Formylbenzoyl Chloride |
117886-88-1 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B208423-100mg |
2-Formylbenzoyl Chloride |
117886-88-1 | 100mg |
$ 320.00 | 2022-06-07 | ||
| Apollo Scientific | OR46684-1g |
2-Formylbenzoyl chloride |
117886-88-1 | 95 | 1g |
£468.00 | 2025-02-20 | |
| abcr | AB540525-1 g |
2-Formylbenzoyl chloride; . |
117886-88-1 | 1g |
€537.50 | 2023-07-10 | ||
| abcr | AB540525-250mg |
2-Formylbenzoyl chloride; . |
117886-88-1 | 250mg |
€228.00 | 2025-04-22 | ||
| abcr | AB540525-500mg |
2-Formylbenzoyl chloride; . |
117886-88-1 | 500mg |
€346.40 | 2025-04-22 | ||
| abcr | AB540525-1g |
2-Formylbenzoyl chloride; . |
117886-88-1 | 1g |
€528.50 | 2025-04-22 | ||
| abcr | AB540525-250 mg |
2-Formylbenzoyl chloride; . |
117886-88-1 | 250MG |
€234.00 | 2023-07-10 | ||
| abcr | AB540525-500 mg |
2-Formylbenzoyl chloride; . |
117886-88-1 | 500MG |
€353.50 | 2023-07-10 |
2-Formylbenzoyl Chloride Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
117886-88-1 (2-Formylbenzoyl Chloride) Related Products
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- 21900-42-5(2,4-dimethylbenzoyl chloride)
- 42908-86-1(2-Chloromethyl-benzoyl Chloride)
- 933-88-0(o-Toluoyl chloride)
- 938-18-1(2,4,6-Trimethylbenzoyl cloride)
- 34824-32-3(Benzoyl chloride,2,4,5-trimethyl-)
- 22328-43-4(2,5-Dimethylbenzoyl Chloride)
- 21900-37-8(Benzoyl chloride,2,6-dimethyl-)
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